Cas no 17441-67-7 ( )

• Product Name: &nbsp
• CAS No: 17441-67-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 906125
• PubChem ID: 288359
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [3-(hydroxymethyl)-2-bicyclo[2.2.2]oct-5-enyl]methanol
• AC1L69DY
• AC1Q7CD8
• AG-J-07257
• AGN-PC-00JYZK
• AR-1H9816
• bicyclo[2.2.2]oct-5-ene-2,3-dimethanol
• CTK5B0087
• NSC149533
• SureCN3834797
• NSC-149533
• SCHEMBL3834797
• 17441-67-7
• BICYCLO[2.2.2]OCT-5-ENE-2,3-DIYLDIMETHANOL
• DTXSID30302180
• AKOS024318972
•  

• Inchi： 1S/C10H16O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h1-2,7-12H,3-6H2
• InChI Key： FYTVZXRDKATZTF-UHFFFAOYSA-N
• SMILES： OCC1C2C=CC(CC2)C1CO

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46
• LogP: 0.79940